Bis(1,4)-diphosphoinositol tetrakisphosphate
Overview
Description
Bis(1,4)-diphosphoinositol tetrakisphosphate (InsP8) is a molecule that has been recently discovered to have significant biological importance. It is a member of the inositol pyrophosphate family, which plays a crucial role in cellular signaling and regulation. InsP8 has been found to have a wide range of functions in different biological systems, including plants, animals, and bacteria.
Scientific Research Applications
ATP Synthase Activity
Bis(1,4)-diphosphoinositol tetrakisphosphate (bis-PP-IP4) is involved in ATP synthase activity. It has been identified as a high-energy phosphate donor, transferring phosphate from PP-IP5 to ADP to form ATP, indicating its significant role in energy transfer processes in cells (Voglmaier et al., 1996).
Role in Cellular Signaling
Bis-PP-IP4 plays a significant role in cellular signaling. It is involved in the metabolism regulated by β2-adrenergic receptors through a cAMP-mediated, A-kinase-independent mechanism in smooth muscle cells. This specificity in signaling underscores its importance in cellular communication and regulation (Safrany & Shears, 1998).
Homologous DNA Recombination
Bis-PP-IP4 has been implicated in mediating homologous DNA recombination in yeast, S. cerevisiae. This function is linked to the activity of inositol hexakisphosphate kinases and represents a crucial aspect of its involvement in genetic stability and cellular responses to DNA damage (Luo et al., 2002).
Synthesis and Structural Characterization
The synthesis and structural characterization of bis-PP-IP4 have been an area of interest due to its complex phosphate group array. Innovative synthetic methods have been developed to overcome challenges in its synthesis and purification, enhancing the understanding of its structure and function (Capolicchio et al., 2014).
Regulation of Endocytic Trafficking
Bis-PP-IP4 is a regulator of endocytic trafficking. Its deficiency in yeast mutants leads to abnormalities in endocytic pathways, highlighting its role in membrane trafficking processes (Saiardi et al., 2002).
properties
CAS RN |
148077-19-4 |
|---|---|
Product Name |
Bis(1,4)-diphosphoinositol tetrakisphosphate |
Molecular Formula |
C6H20O30P8 |
Molecular Weight |
820 g/mol |
IUPAC Name |
[(2R,3R,5R,6S)-4-[hydroxy(phosphonooxy)phosphoryl]oxy-2,3,5,6-tetraphosphonooxycyclohexyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C6H20O30P8/c7-37(8,9)29-1-2(30-38(10,11)12)6(34-44(27,28)36-42(22,23)24)4(32-40(16,17)18)3(31-39(13,14)15)5(1)33-43(25,26)35-41(19,20)21/h1-6H,(H,25,26)(H,27,28)(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)/t1-,2-,3-,4+,5?,6?/m1/s1 |
InChI Key |
JPRSGEHICBPFDB-MBEOBJKWSA-N |
Isomeric SMILES |
[C@H]1([C@H](C([C@H]([C@H](C1OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O |
SMILES |
C1(C(C(C(C(C1OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O |
Canonical SMILES |
C1(C(C(C(C(C1OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O |
synonyms |
BDPITP bis(1,4)-diphosphoinositol tetrakisphosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(1R,2R,3R,4R,5S,6R)-2-amino-3,5-dihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate](/img/structure/B119033.png)
